N-Ethylmorpholine

• CAS No.: 100-74-3
• Product Name: N-Ethylmorpholine
• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol
• IUPAC Name: 4-ethylmorpholine
• Standard InChI: InChI=1S/C6H13NO/c1-2-7-3-5-8-6-4-7/h2-6H2,1H3
• Standard InChIKey: HVCNXQOWACZAFN-UHFFFAOYSA-N
• SMILES: CCN1CCOCC1
• Canonical SMILES: CCN1CCOCC1
• Boiling Point: 280 to 282 °F at 760 mm Hg (NTP, 1992); 138.5 °C; 138-139 °C @ 763 MM HG; 138 °C; 281°F
• Colorform: COLORLESS LIQUID; Colorless liquid.
• Density: 0.916 at 68 °F (USCG, 1999); 0.8996 @ 20 °C/4 °C; Relative density (water = 1): 0.99; 0.90
• Flash Point: 82 °F (NTP, 1992); 90 °F (32 °C) (OPEN CUP); 32 °C; (oc) 90°F
• Melting Point: -81 °F (NTP, 1992); -64.0 °C; -62.78 °C; -63 °C; -81°F
• Physical Description: N-ethyl morpholine appears as a colorless liquid with a strong ammonia-like odor. Severely irritates skin, eyes, and mucous membranes. Moderately soluble in water and less dense than water. Flash point 83°F .; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an ammonia-like odor.
• Description: N-ethyl morpholine appears as a colorless liquid with a strong ammonia-like odor. Severely irritates skin, eyes, and mucous membranes. Moderately soluble in water and less dense than water. Flash point 83°F .
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 8.68 M; SOL IN ALL PROPORTIONS IN WATER, ETHANOL & ETHER; SOL IN ACETONE; Solubility in water: miscible; Miscible
• Synonyms: 4-ethylmorpholine; N-ethylmorpholine; N-ethylmorpholine hydrochloride
• Vapor Density: 4 (NTP, 1992) (Relative to Air); 4.0 (AIR= 1); Relative vapor density (air = 1): 4.0
• Vapor Pressure: 6.2 mm Hg at 68 °F (NTP, 1992); 5.03 mmHg; 6.1 MM HG @ 20 °C; Vapor pressure, kPa at 20 °C: 0.80; 6 mmHg
• PubChem Compound: 7525
• Last Modified: Nov 11 2021